Cas no 27117-91-5 (1H-Indene-1,3(2H)-dione, 4-iodo-)
27117-91-5 structure
Product Name:1H-Indene-1,3(2H)-dione, 4-iodo-
CAS No:27117-91-5
MF:C9H5IO2
MW:272.039274930954
CID:2124253
Update Time:2023-08-04
1H-Indene-1,3(2H)-dione, 4-iodo- Chemical and Physical Properties
Names and Identifiers
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- 4-iodo-2H-indene-1,3-dione
- 1H-Indene-1,3(2H)-dione, 4-iodo-
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- Inchi: 1S/C9H5IO2/c10-6-3-1-2-5-7(11)4-8(12)9(5)6/h1-3H,4H2
- InChI Key: OYYIAIMVJDLYTC-UHFFFAOYSA-N
- SMILES: IC1=CC=CC2C(CC(C=21)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 237
- Topological Polar Surface Area: 34.1
1H-Indene-1,3(2H)-dione, 4-iodo- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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